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Compound of Interest

2-Amino-5-bromo-3-
Compound Name: ) ) )
(diethylamino)pyrazine

Cat. No.: B582046

CAS Number: 912773-09-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-bromo-3-(diethylamino)pyrazine is a substituted pyrazine derivative that holds
significance as a key intermediate in the synthesis of complex heterocyclic compounds.[1][2] Its
structural features, including an amino group, a bromine atom, and a diethylamino group, make
it a versatile building block in medicinal chemistry, particularly in the development of kinase
inhibitors and other bioactive molecules.[1] The pyrazine core is a well-established scaffold in
drug discovery, known for its ability to participate in crucial hydrogen bonding interactions within
the ATP-binding sites of kinases.[3] This guide provides a comprehensive overview of the
available technical data for 2-Amino-5-bromo-3-(diethylamino)pyrazine, including its
properties, a putative synthesis protocol, and its potential role in the development of targeted
therapeutics.

Core Molecular Data

Limited publicly available data exists for this specific compound. The following table
summarizes the key physicochemical properties gathered from various chemical supplier
databases.
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Property Value Reference(s)
CAS Number 912773-09-2 [11[4]
Molecular Formula CsH13BrNa [1][4]
Molecular Weight 245.12 g/mol [1]

Boiling Point 349.4 °C (Predicted) [1]

Primary Application

Intermediate in pharmaceutical o
synthesis

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Amino-5-bromo-3-

(diethylamino)pyrazine is not readily available in the public domain, a plausible synthetic

route can be postulated based on established pyrazine chemistry. The following protocol is a

general representation and would require optimization.

Putative Synthesis of 2-Amino-5-bromo-3-
(diethylamino)pyrazine

The synthesis likely involves a multi-step process starting from a commercially available

pyrazine derivative. A potential synthetic workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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